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Compound of Interest

Compound Name: (R)-(+)-Methylsuccinic acid

Cat. No.: B1199894 Get Quote

An In-depth Technical Guide to the Physical Properties of (R)-(+)-Methylsuccinic Acid

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chiral building blocks like (R)-(+)-Methylsuccinic acid is

paramount. This guide provides a detailed overview of its key physical characteristics,

supported by experimental protocols for their determination.

Core Physical Properties
(R)-(+)-Methylsuccinic acid, also known as (R)-(+)-Pyrotartaric acid, is a chiral dicarboxylic

acid that serves as a valuable intermediate in the synthesis of pharmaceuticals and other

specialty chemicals.[1] Its physical properties are critical for its handling, reaction optimization,

and formulation.

General and Physicochemical Properties
The fundamental identifiers and computed properties of (R)-(+)-Methylsuccinic acid are

summarized below.
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Property Value Source

Molecular Formula C₅H₈O₄ [1][2][3]

Molecular Weight 132.11 g/mol [2][3]

CAS Number 3641-51-8 [1][2]

Appearance
White or off-white crystalline

powder
[1][4]

Predicted pKa 4.56 ± 0.19 [2][4]

Predicted Density 1.311 ± 0.06 g/cm³ [2]

Thermal and Optical Properties
Thermal and optical properties are crucial for identification, purity assessment, and quality

control.

Property Value Conditions

Melting Point 110-115 °C (lit.)[2][5]

Boiling Point 236.5 ± 13.0 °C (Predicted)[2]

Specific Rotation [α] +14° to +17° 20°C, D-line (c=2 in Ethanol)[1]

Specific Rotation [α] +8.0° 25°C, D-line (c=5 in H₂O)

Solubility Profile
The solubility of (R)-(+)-Methylsuccinic acid dictates its behavior in various solvent systems,

which is essential for reaction and purification processes.
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Solvent Solubility

Water Soluble[2][6][7]

Alcohols Soluble[2]

Ethers Soluble[2]

Ketones Slightly soluble[2]

Esters Slightly soluble[2]

Dimethylformamide (DMF) 30 mg/mL[8]

Dimethyl sulfoxide (DMSO) 30 mg/mL[8]

Ethanol 30 mg/mL[8]

Phosphate-buffered saline (PBS, pH 7.2) 10 mg/mL[8]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of (R)-(+)-Methylsuccinic acid.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity. The capillary method is a

common and reliable technique.[9]

Methodology:

Sample Preparation: Ensure the (R)-(+)-Methylsuccinic acid sample is completely dry and

finely powdered.[9]

Capillary Packing: Press the open end of a thin-walled capillary tube into the powdered

sample. Tap the sealed end of the tube on a hard surface to compact the sample to a height

of 2-4 mm.[10]

Apparatus Setup: Place the packed capillary tube into the heating block of a melting point

apparatus (e.g., DigiMelt or Mel-Temp).[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chembk.com/en/chem/(R)-(+)-Methylsuccinic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9384875.htm
https://www.fishersci.ca/shop/products/methylsuccinic-acid-99-thermo-scientific/p-7041031
https://www.chembk.com/en/chem/(R)-(+)-Methylsuccinic%20acid
https://www.chembk.com/en/chem/(R)-(+)-Methylsuccinic%20acid
https://www.chembk.com/en/chem/(R)-(+)-Methylsuccinic%20acid
https://www.chembk.com/en/chem/(R)-(+)-Methylsuccinic%20acid
https://www.caymanchem.com/product/36430/methylsuccinic-acid
https://www.caymanchem.com/product/36430/methylsuccinic-acid
https://www.caymanchem.com/product/36430/methylsuccinic-acid
https://www.caymanchem.com/product/36430/methylsuccinic-acid
https://www.benchchem.com/product/b1199894?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b1199894?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://www.southalabama.edu/colleges/artsandsci/chemistry/resources/handout-201l-melting-point-a.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Approximate Determination: Heat the sample rapidly (10-20 °C/minute) to find an

approximate melting range.[10]

Accurate Determination: Allow the apparatus to cool to at least 10-15 °C below the

approximate melting point.[10] Insert a new sample and heat at a slow, controlled rate (1-2

°C/minute).

Observation and Recording: Record the temperature at which the first drop of liquid appears

(onset of melting) and the temperature at which the entire sample becomes a clear liquid

(completion of melting). This range is the melting point.[10]
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Workflow for Melting Point Determination

Dry and powder the solid sample

Pack sample into capillary tube (2-4 mm height)

Place capillary in melting point apparatus

Heat rapidly for approximate range

Cool apparatus below approximate M.P.

Prepare new sample and heat slowly (1-2 °C/min)

Record temperature range from first liquid drop to complete melting
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Workflow for pKa Determination via Titration

Prepare aqueous solution of acid with known concentration

Calibrate pH meter and place electrode in solution

Titrate with standardized strong base (e.g., NaOH)

Record pH after each incremental addition of titrant

Plot pH vs. Volume of Titrant Added

Identify the equivalence point(s)

Determine the volume at the half-equivalence point(s)

The pH at the half-equivalence point equals the pKa

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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